Cas no 1352317-91-9 (2-Fluoro-5-(4-nitrophenyl)benzoic acid)

• Product Name: 2-Fluoro-5-(4-nitrophenyl)benzoic acid
• CAS No: 1352317-91-9
• MF: C₁₃H₈FNO₄
• MW: 261.205327033997
• MDL: MFCD20491439
• CID: 2771258
• PubChem ID: 56776758
• Update Time: 2025-04-21

2-Fluoro-5-(4-nitrophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(4-nitrophenyl)benzoic acid
• CS-0212221
• MFCD20491439
• BS-26720
• 1352317-91-9
• 2-Fluoro-5-(4-nitrophenyl)benzoicacid
• DTXSID60718371
• 4-Fluoro-4'-nitro[1,1'-biphenyl]-3-carboxylic acid
• AKOS025294369

• MDL： MFCD20491439
• Inchi： 1S/C13H8FNO4/c14-12-6-3-9(7-11(12)13(16)17)8-1-4-10(5-2-8)15(18)19/h1-7H,(H,16,17)
• InChI Key： AKNKDVHVOKJUMJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)O)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 261.04373590Da
• Monoisotopic Mass: 261.04373590Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives